Cas no 1876186-33-2 (2-5-amino-3-(3-iodothiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(3-iodothiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 1876186-33-2
• MF: C₉H₁₀IN₃OS
• MW: 335.164672374725
• CID: 6245883
• PubChem ID: 165492416
• Update Time: 2025-10-31

2-5-amino-3-(3-iodothiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-amino-3-(3-iodothiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol
• EN300-1147717
• 1876186-33-2
• 2-[5-amino-3-(3-iodothiophen-2-yl)-1H-pyrazol-1-yl]ethan-1-ol

• Inchi： 1S/C9H10IN3OS/c10-6-1-4-15-9(6)7-5-8(11)13(12-7)2-3-14/h1,4-5,14H,2-3,11H2
• InChI Key： RMHMGWYHRZHQFW-UHFFFAOYSA-N
• SMILES： IC1C=CSC=1C1C=C(N)N(CCO)N=1

Computed Properties

• Exact Mass: 334.95893g/mol
• Monoisotopic Mass: 334.95893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.3Ų

Additional information on 2-5-amino-3-(3-iodothiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol

Introduction to 2-5-Amino-3-(3-Iodothiophen-2-yl)-1H-Pyrazol-1-yl)ethan-1-ol (CAS No. 1876186-33-2)

2-5-Amino-3-(3-Iodothiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol, with the CAS number 1876186-33-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of this compound, particularly the presence of an amino group and an iodinated thiophene moiety, make it a promising candidate for various therapeutic applications.

The chemical structure of 2-5-Amino-3-(3-Iodothiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol is characterized by a pyrazole ring substituted with an amino group at the 5-position and a 3-iodothiophenyl group at the 3-position. The ethanediol side chain further adds to its structural complexity and potential biological activity. The iodine atom in the thiophene ring is particularly noteworthy, as it can influence the compound's pharmacokinetic properties, such as solubility, lipophilicity, and metabolic stability.

Recent studies have highlighted the potential of 2-5-Amino-3-(3-Iodothiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol in various therapeutic areas. One of the key areas of interest is its anti-inflammatory activity. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant application of 2-5-Amino-3-(3-Iodothiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol is in cancer research. Preliminary studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, 2-5-Amino-3-(3-Iodothiophen-2-yl)-1H-pyrazol-1-y l)ethan - 1 - ol has also shown promise in neurodegenerative diseases. Research has indicated that this compound can protect neurons from oxidative stress and reduce neuroinflammation, making it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2 - 5 - Amino - 3 - ( 3 - Iodothiophen - 2 - yl ) - 1 H - pyrazol - 1 - yl ) ethan - 1 - ol has been extensively studied to ensure its suitability for clinical applications. In vivo studies in animal models have demonstrated that this compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for drug development. Additionally, it has shown low toxicity in preclinical toxicity studies, further supporting its potential for safe use in humans.

The synthesis of 2 - 5 - Amino - 3 - ( 3 - Iodothiophen - 2 - yl ) - 1 H - pyrazol - 1 - yl ) ethan - 1 - ol involves a multi-step process that includes the formation of the pyrazole ring, introduction of the amino group, and attachment of the iodinated thiophene moiety. Advanced synthetic techniques such as microwave-assisted synthesis and transition metal-catalyzed reactions have been employed to optimize the yield and purity of the final product.

In conclusion, 2 - 5 - Amino - 3 - ( 3 - Iodothiophen - 2 - yl ) - 1 H - pyrazol - 1 yl ) ethan ol (CAS No. 1876186 – 33 – 2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy.